Cas no 1086064-35-8 (5-Bromo-3-methyl-1H-pyrazolo3,4-bpyrazine)

• Product Name: 5-Bromo-3-methyl-1H-pyrazolo3,4-bpyrazine
• CAS No: 1086064-35-8
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• MDL: MFCD13193463
• CID: 1081766
• PubChem ID: 71743399
• Update Time: 2025-10-28

5-Bromo-3-methyl-1H-pyrazolo3,4-bpyrazine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyrazine
• 5-bromo-3-methyl-2H-pyrazolo[3,4-b]pyrazine
• 5-BROMO-3-METHYL-1H-PYRAZOLO[4,3-B]PYRAZINE
• AMY15281
• DA-37766
• A895239
• AB70424
• SY242937
• AKOS022175846
• AS-41821
• SCHEMBL3954043
• 1086064-35-8
• DTXSID40857313
• MFCD13193463
• 5-Bromo-3-methyl-1H-pyrazolo3,4-bpyrazine

• MDL： MFCD13193463
• Inchi： 1S/C6H5BrN4/c1-3-5-6(11-10-3)8-2-4(7)9-5/h2H,1H3,(H,8,10,11)
• InChI Key： SQSUPLOCAWOOSN-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(=C(C)NN=2)N=1

Computed Properties

• Exact Mass: 211.96976g/mol
• Monoisotopic Mass: 211.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.5Ų

Additional information on 5-Bromo-3-methyl-1H-pyrazolo3,4-bpyrazine

Professional Introduction to 5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyrazine (CAS No. 1086064-35-8)

5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1086064-35-8, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This bicyclic structure, featuring both pyrazole and pyrazinone moieties, presents a unique scaffold that has been explored for its potential biological activities. The presence of bromine and methyl substituents at specific positions enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.

The compound's significance stems from its ability to serve as a building block for more complex molecules. In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The bromo substituent, in particular, makes 5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyrazine an attractive starting point for Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of biaryl compounds. These reactions are pivotal in constructing intricate molecular frameworks that mimic natural products and exhibit diverse biological functions.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Studies have demonstrated that modifications at the 3-methyl position can influence the binding affinity and selectivity of these compounds toward target proteins. The bromo group further facilitates functionalization, allowing researchers to introduce additional pharmacophores that enhance potency and reduce off-target effects.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of heterocyclic compounds for their biological activity. Virtual screening techniques have been employed to identify promising candidates like 5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyrazine for further experimental validation. These methods leverage machine learning algorithms to predict binding affinities and toxicity profiles, streamlining the drug discovery process. The integration of such computational tools with traditional synthetic approaches has accelerated the development of novel chemotypes for treating various diseases.

In addition to its role in oncology, this compound has been explored for its antimicrobial properties. Emerging evidence suggests that pyrazole-based scaffolds can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The bromo and methyl substituents contribute to the structural diversity of these derivatives, enabling them to interact with bacterial targets in unique ways. This has led to interest in developing new antibiotics that can overcome existing resistance mechanisms.

The synthesis of 5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyrazine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the pyrazole ring system followed by bromination and methylation at specific positions. Advances in catalytic systems have improved the efficiency and scalability of these processes, making it feasible to produce larger quantities of the compound for research purposes.

From a regulatory perspective, ensuring the quality and consistency of pharmaceutical intermediates like 5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyrazine is paramount. Good Manufacturing Practices (GMP) are strictly followed to guarantee purity and minimize impurities that could affect downstream applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to verify the structural integrity and chemical purity of the compound.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are fostering innovation in this area. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are poised to unlock the full potential of 5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyrazine as a versatile scaffold for next-generation therapeutics.

In conclusion, 5-Bromo-3-methyl-1H-pyrazolo[3,4-b]pyrazine (CAS No. 1086064-35-8) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Its role as an intermediate in synthetic chemistry and its exploration as a lead compound for drug discovery underscore its importance in modern pharmaceutical research. As our understanding of heterocyclic chemistry continues to evolve, compounds like this will undoubtedly play a crucial role in addressing unmet medical needs.